Cas no 2229376-11-6 (2-(2-{(tert-butoxy)carbonylamino}-4-chlorophenyl)acetic acid)

• Product Name: 2-(2-{(tert-butoxy)carbonylamino}-4-chlorophenyl)acetic acid
• CAS No: 2229376-11-6
• MF: C₁₃H₁₆ClNO₄
• MW: 285.723443031311
• CID: 5965862
• PubChem ID: 146159140
• Update Time: 2025-05-19

2-(2-{(tert-butoxy)carbonylamino}-4-chlorophenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, 4-chloro-2-[[(1,1-dimethylethoxy)carbonyl]amino]-
• 2-(2-{(tert-butoxy)carbonylamino}-4-chlorophenyl)acetic acid
• 2-(2-((tert-butoxycarbonyl)amino)-4-chlorophenyl)acetic acid
• EN300-1891971
• 2229376-11-6
• 2-(2-{[(tert-butoxy)carbonyl]amino}-4-chlorophenyl)acetic acid
• CS-0067904

• Inchi： 1S/C13H16ClNO4/c1-13(2,3)19-12(18)15-10-7-9(14)5-4-8(10)6-11(16)17/h4-5,7H,6H2,1-3H3,(H,15,18)(H,16,17)
• InChI Key： WOKZDTRNWDTAJN-UHFFFAOYSA-N
• SMILES： C1(CC(O)=O)=CC=C(Cl)C=C1NC(OC(C)(C)C)=O

Computed Properties

• Exact Mass: 285.0767857g/mol
• Monoisotopic Mass: 285.0767857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• Density: 1.311±0.06 g/cm3(Predicted)
• Boiling Point: 377.6±37.0 °C(Predicted)
• pka: 4.07±0.10(Predicted)

Additional information on 2-(2-{(tert-butoxy)carbonylamino}-4-chlorophenyl)acetic acid

Introduction to 2-(2-{(tert-butoxy)carbonylamino}-4-chlorophenyl)acetic acid (CAS No. 2229376-11-6)

2-(2-{(tert-butoxy)carbonylamino}-4-chlorophenyl)acetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2229376-11-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications. The structural features of this molecule, particularly the presence of a tert-butoxy carbonylamino group and a chlorophenyl moiety, contribute to its unique chemical properties and reactivity, which are exploited in various synthetic pathways and biological assays.

The chlorophenyl substituent in the molecule is a key pharmacophore that influences its interaction with biological targets. This group is commonly found in many bioactive molecules and has been extensively studied for its role in modulating enzyme activity and receptor binding. In the context of 2-(2-{(tert-butoxy)carbonylamino}-4-chlorophenyl)acetic acid, the chlorine atom provides a polarizing effect, enhancing the molecule's ability to interact with polar functional groups on proteins and other biomolecules. This feature makes it particularly useful in the design of inhibitors targeting enzymes such as kinases and phosphatases, which are critical in cellular signaling pathways.

The tert-butoxy carbonylamino group is another significant feature of this compound. This moiety not only enhances the solubility of the molecule in polar solvents but also serves as a protecting group in peptide synthesis. The tert-butyl ester group is known for its stability under various reaction conditions, making it an ideal choice for protecting amino groups during synthetic processes. Additionally, the amine functionality can be readily modified or incorporated into more complex molecules through various chemical transformations, such as coupling reactions with carboxylic acids or activation intermediates.

Recent advancements in medicinal chemistry have highlighted the importance of 2-(2-{(tert-butoxy)carbonylamino}-4-chlorophenyl)acetic acid as a versatile intermediate in drug discovery. Researchers have leveraged its structural framework to develop novel compounds with enhanced pharmacological profiles. For instance, derivatives of this molecule have been investigated for their potential as inhibitors of inflammatory pathways, particularly those involving cyclooxygenase (COX) enzymes. The combination of the chlorophenyl and tert-butoxy carbonylamino groups allows for fine-tuning of electronic and steric properties, enabling the optimization of binding affinity and selectivity.

In addition to its role in inflammation research, 2-(2-{(tert-butoxy)carbonylamino}-4-chlorophenyl)acetic acid has been explored in the development of anticancer agents. The ability of this compound to modulate protein-protein interactions has led to its investigation as a potential kinase inhibitor. Kinases are enzymes that play a crucial role in cell proliferation and survival, making them attractive targets for cancer therapy. By designing molecules that specifically inhibit kinase activity, researchers aim to disrupt cancer cell signaling pathways and induce apoptosis. The structural features of 2-(2-{(tert-butoxy)carbonylamino}-4-chlorophenyl)acetic acid, including its chlorophenyl substituent and amine functionality, make it a promising candidate for further development in this area.

The synthesis of 2-(2-{(tert-butoxy)carbonylamino}-4-chlorophenyl)acetic acid involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. The process typically begins with the preparation of a precursor containing the chlorophenyl moiety, which is then functionalized with an amine group followed by protection with a tert-butoxy carbonyl group. The final step involves hydrolysis to yield the free carboxylic acid derivative. Each step in this synthesis requires careful optimization to ensure high yield and purity, underscoring the importance of meticulous experimental design in pharmaceutical research.

From a computational chemistry perspective, the molecular properties of 2-(2-{(tert-butoxy)carbonylamino}-4-chlorophenyl)acetic acid have been extensively studied using advanced modeling techniques. Quantum mechanical calculations have provided insights into its electronic structure and reactivity, aiding in the rational design of analogs with improved pharmacological properties. Molecular dynamics simulations have also been employed to understand how this compound interacts with biological targets at an atomic level. These computational approaches complement experimental studies by providing predictive data that can guide synthetic efforts and optimize lead compounds for clinical development.

The potential therapeutic applications of 2-(2-{(tert-butoxy)carbonylamino}-4-chlorophenyl)acetic acid extend beyond oncology and inflammation research. Emerging studies suggest that this compound may have neuroprotective effects, making it a candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The ability of this molecule to cross the blood-brain barrier and interact with central nervous system targets has been explored through both preclinical studies and theoretical modeling. These findings open up new avenues for drug discovery targeting neurological disorders.

In conclusion, 2-(2-{(tert-butoxy)carbonylamino}-4-chlorophenyl)acetic acid (CAS No. 2229376-11-6) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features, including the chlorophenyl moiety and tert-butoxy carbonylamino group, make it a valuable intermediate for developing novel therapeutic agents targeting various diseases. Ongoing research continues to uncover new applications for this molecule, reinforcing its importance in drug discovery efforts worldwide.